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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Barium Dichromate. Adherence to these
procedures is critical to ensure personal safety and minimize environmental impact. Barium
Dichromate is a hazardous chemical that requires careful handling and disposal.

Hazard Identification and Exposure Limits

Barium Dichromate is classified as an oxidizing solid, is harmful if swallowed or inhaled, and
is a suspected carcinogen.[1][2][3] It can cause irritation to the skin, eyes, and respiratory
system.[4][5]

Hazard Classification Description

Oxidizing Solid May intensify fire; oxidizer.[1][3][6]
Acute Toxicity (Oral) Harmful if swallowed.[1][7]

Acute Toxicity (Inhalation) Harmful if inhaled.[1][7]

Carci - May cause cancer.[2][3] IARC Group 1:
arcinogenici
J Y Carcinogenic to humans.[2]

Skin Corrosion/Irritation Contact can irritate the skin.[4][5]

o Contact can severely irritate and burn the eyes
Eye Damage/Irritation _ _
with possible eye damage.[5]
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Occupational Exposure Limits:

Component Limit Authority
Barium Chromate (as Cr) TWA: 0.05 mg/m?3 ACGIH
Barium Chromate (as Cr) TWA: 0.1 mg/m3 OSHA
Barium Chromate (as Cr) Ceiling: 0.001 mg/m?3 NIOSH

Data sourced from a representative Barium Chromate MSDS, which should be consulted for
specific handling protocols.[4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Barium Dichromate to minimize exposure and
ensure personal safety. A risk assessment should be conducted to determine if additional PPE
is required for specific procedures.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles are
required. A face shield should
be worn over goggles when
there is a significant splash
hazard.[1][8]

Hand Protection

Chemical-Resistant Gloves

PVC or nitrile gloves are
recommended.[1][4]
Disposable gloves should be
removed and replaced
immediately after contact with

the chemical.[8]

Body Protection

Laboratory Coat or Coveralls

A lab coat is the minimum
requirement.[8] For larger
quantities or tasks with a
higher risk of exposure,
impervious coveralls and boots
should be worn.[1][4]

Respiratory Protection

NIOSH/MSHA Approved

Respirator

A respirator is required when
dusts are generated or if
working outside of a properly
functioning fume hood.[1][2][4]

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation:

operational.[1][4]

Ensure a Safety Data Sheet (SDS) for Barium Dichromate is accessible.
Work in a well-ventilated area, preferably within a certified chemical fume hood.[2]

Verify that an emergency shower and eyewash station are readily accessible and
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Assemble all necessary materials and equipment before handling the chemical.

Don the required Personal Protective Equipment (PPE) as detailed in the table above.

. Handling:

Avoid contact with skin and eyes.[6][7]

Do not breathe in dust or vapors.[3][6][7]

Avoid the formation of dust.[3][7][9]

Keep away from heat, sparks, open flames, and other ignition sources.[2][7]

Keep away from combustible materials.[2][7]

Do not eat, drink, or smoke in the work area.[3][6][7]

. Post-Handling and Cleanup:

Wash hands and other exposed areas thoroughly with mild soap and water after handling
and before leaving the work area.[2][6][7]

Decontaminate all surfaces and equipment that may have come into contact with Barium
Dichromate.

Remove and wash contaminated clothing before reuse.[1][5] Contaminated work clothes
should not be taken home.[5]

Properly store or dispose of all waste materials.

Storage and Disposal Plans

Storage Plan:

Store in a cool, dry, and well-ventilated area.[6][7]

Keep the container tightly closed and store in the original container.[6][7]
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» Store away from incompatible materials such as combustible materials and reducing agents.
[51[6][71[10]

» Store in a locked cabinet or an area accessible only to authorized personnel.[2]
Disposal Plan:

» Barium Dichromate and any contaminated materials must be disposed of as hazardous
waste.[5][7]

e Do not dispose of down the drain or in general waste.[2][3]
o Collect waste in a clearly labeled, sealed container.

» Follow all local, regional, and national regulations for hazardous waste disposal.[2][7]
Contact your institution's environmental health and safety department for specific disposal
procedures.[5]

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.
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Emergency

Procedure

Skin Contact

Immediately remove all contaminated clothing.
[2][7] Wash the affected area with plenty of soap
and water.[5][7] Seek medical attention if

irritation occurs.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][5][7] Remove
contact lenses if present and easy to do.[7]

Seek immediate medical attention.[1][7]

Inhalation

Move the person to fresh air and keep them
comfortable for breathing.[1][7] If the person is
not breathing, give artificial respiration.[1][4]

Seek immediate medical attention.[1][7]

Ingestion

Rinse mouth with water.[7] Do NOT induce

vomiting. Seek immediate medical attention.[1]

[7]

Spill

Evacuate unnecessary personnel from the area.
[5][7] Wear appropriate PPE, including
respiratory protection.[7] Clean up spills in a
manner that does not disperse dust into the air.
[1] Collect the spilled material in a sealed
container for disposal as hazardous waste.[5]
Ventilate and wash the spill area after cleanup is

complete.[5]

Fire

Use dry chemical, carbon dioxide, water spray,
or alcohol-resistant foam to extinguish.[1][7] Do
not use a heavy water stream.[7] Wear self-
contained breathing apparatus and full

protective gear.[1][4]
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Visual Workflow and Emergency Response
Diagrams

Caption: Workflow for the safe handling of Barium Dichromate.

Caption: Emergency response procedures for Barium Dichromate incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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